molecular formula C14H13NO B8372416 1-Hydroxy-1-(4-pyridyl)indan CAS No. 2603-21-6

1-Hydroxy-1-(4-pyridyl)indan

Cat. No. B8372416
CAS RN: 2603-21-6
M. Wt: 211.26 g/mol
InChI Key: OHMYJENBKYRFGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Hydroxy-1-(4-pyridyl)indan is a useful research compound. Its molecular formula is C14H13NO and its molecular weight is 211.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Hydroxy-1-(4-pyridyl)indan suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Hydroxy-1-(4-pyridyl)indan including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

2603-21-6

Molecular Formula

C14H13NO

Molecular Weight

211.26 g/mol

IUPAC Name

1-pyridin-4-yl-2,3-dihydroinden-1-ol

InChI

InChI=1S/C14H13NO/c16-14(12-6-9-15-10-7-12)8-5-11-3-1-2-4-13(11)14/h1-4,6-7,9-10,16H,5,8H2

InChI Key

OHMYJENBKYRFGD-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=CC=CC=C21)(C3=CC=NC=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromopyridine hydrochloride (1.9 g, 10 mmol) was dried and then suspended in diethyl ether (30 ml), and the suspension was mixed with n-butyl lithium hexane solution (1.6 M, 12 ml, 19 mmol) at −60° C. and stirred for 3 hours. The reaction solution was mixed with 1-indanone (2.0 g, 15 mmol) and then the reaction solution was stirred for 18 hours while gradually returning to room temperature. Ethyl acetate (50 ml) and water (50 ml) were added to the reaction solution to extract the reaction product, and the ethyl acetate layer was washed with water and then dried with anhydrous sodium sulfate. The solvent was removed by evaporation from the extract under a reduced pressure, and the thus obtained material was separated and purified by a silica gel column chromatography to obtain 420 mg (2.0 mmol, 20% in yield) of the title compound.
Quantity
1.9 g
Type
reactant
Reaction Step One
Name
n-butyl lithium hexane
Quantity
12 mL
Type
reactant
Reaction Step Two
Quantity
2 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
reactant
Reaction Step Four
Name
Quantity
50 mL
Type
solvent
Reaction Step Four
Quantity
30 mL
Type
solvent
Reaction Step Five

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